(2-(4-Chlorophenoxy)-1,1,2,2-tetrafluoroethyl)trimethylsilane

• IUPAC Name: [2-(4-chlorophenoxy)-1,1,2,2-tetrafluoroethyl]-trimethylsilane
• InChI: InChI=1S/C11H13ClF4OSi/c1-18(2,3)11(15,16)10(13,14)17-9-6-4-8(12)5-7-9/h4-7H,1-3H3
• InChI Key: AYTQESJMEAAUCB-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C(C(OC1=CC=C(C=C1)Cl)(F)F)(F)F
• Molecular Formula: C11H13ClF4OSi
• Molecular Weight: 300.75 g/mol

Description

“(2-(4-Chlorophenoxy)-1,1,2,2-tetrafluoroethyl)trimethylsilane” is a chemical compound with the molecular formula C11H13ClF4OSi. It is used for research and development.

Scientific Research Applications

Interference with Ortho Deprotonation of Halogenated Aromatics

(2-(4-Chlorophenoxy)-1,1,2,2-tetrafluoroethyl)trimethylsilane and similar compounds exhibit interesting behavior in the presence of halogens. Studies show that bulky silyl substituents can impede the neighboring halogen's ability to move when attacked by a base. This interference is significant in understanding the reactivity and steric effects in organosilicon chemistry, particularly in the deprotonation of halogenated aromatic compounds (Heiss, Marzi, Mongin, & Schlosser, 2007).

Influence in Aromatic Reactivity

The reactivity of aromatic compounds is significantly altered by the presence of trimethylsilane groups. For instance, (2,4,6-Trimethoxyphenyl)trimethylsilane undergoes rapid acid cleavage compared to phenyltrimethylsilane. This highlights the role of trimethylsilane in modifying the reactivity of aromatic compounds, providing insights for organic synthesis and material science (Eaborn, Salih, & Walton, 1972).

Application in Microelectronics

Trimethylsilane-based processes, including those involving compounds like (2-(4-Chlorophenoxy)-1,1,2,2-tetrafluoroethyl)trimethylsilane, are crucial in the microelectronics industry. They are used for depositing dielectric thin films in plasma-enhanced chemical vapor deposition (PECVD) systems. These films are vital in advanced device multilevel metal interconnection schemes, demonstrating the material's significance in electronics (Loboda, 1999).

Utility in Carbene Chemistry

In carbene chemistry, compounds like (2-(4-Chlorophenoxy)-1,1,2,2-tetrafluoroethyl)trimethylsilane are essential. They are used to study the insertion reactions of various carbenes into C-H bonds. This research helps understand the mechanisms and kinetics of such reactions, providing valuable information for synthetic organic chemistry (Haszeldine, Pool, Tipping, & Watts, 1976).

Role in Organosilicon Chemistry

In organosilicon chemistry, reactions involving compounds like (2-(4-Chlorophenoxy)-1,1,2,2-tetrafluoroethyl)trimethylsilane are studied to understand the behavior of silicon in various chemical environments. This includes exploring reactions with methoxotrimethylsilane, hexamethyldisilazane, and trimethylsilanol, which are pivotal in understanding the synthesis and properties of organosilicon compounds (Haszeldine, Tipping, & Watts, 1975).

Safety and Hazards

The safety data sheet for a related compound, (2-(4-chlorophenoxy)-2-methylpropionic acid), indicates that it may cause skin, eye, and respiratory tract irritation.